Cas no 1214385-12-2 (1-(Trifluoromethyl)-3-methoxy-5-methylbenzene)

1-(Trifluoromethyl)-3-methoxy-5-methylbenzene is a fluorinated aromatic compound featuring a trifluoromethyl group, methoxy substituent, and methyl group on a benzene ring. Its unique structure imparts enhanced chemical stability and lipophilicity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity in electrophilic substitutions, while the methoxy and methyl groups offer steric and electronic modulation. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its fluorine-containing moiety can improve metabolic stability and binding affinity. Its well-defined reactivity profile allows for precise functionalization in complex synthetic routes.
1-(Trifluoromethyl)-3-methoxy-5-methylbenzene structure
1214385-12-2 structure
Product Name:1-(Trifluoromethyl)-3-methoxy-5-methylbenzene
CAS No:1214385-12-2
MF:C9H9F3O
MW:190.162373304367
MDL:MFCD13185712
CID:1080106
PubChem ID:22978026
Update Time:2025-10-29

1-(Trifluoromethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-3-methyl-5-(trifluoromethyl)benzene
    • 3-METHYL-5-(TRIFLUOROMETHYL)ANISOLE
    • SCHEMBL257565
    • WFLRAHJYOFNKNK-UHFFFAOYSA-N
    • 1- methoxy-3-methyl-5-(trifluoromethyl)benzene
    • YYHAHSWQNBUNNN-UHFFFAOYSA-N
    • AB91369
    • MFCD13185712
    • 1214385-12-2
    • CS-0442539
    • AS-41141
    • 1-(trifluoroMethyl)-3-Methoxy-5-Methylbenzene
    • AKOS027339289
    • 1-(Trifluoromethyl)-3-methoxy-5-methylbenzene
    • MDL： MFCD13185712
    • Inchi： 1S/C9H9F3O/c1-6-3-7(9(10,11)12)5-8(4-6)13-2/h3-5H,1-2H3
    • InChI Key： YYHAHSWQNBUNNN-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=C(C)C=1)OC)(F)F

Computed Properties

  • Exact Mass: 190.061
  • Monoisotopic Mass: 190.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 3.1

1-(Trifluoromethyl)-3-methoxy-5-methylbenzene Pricemore >>

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Ambeed
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1-(Trifluoromethyl)-3-methoxy-5-methylbenzene Suppliers

Amadis Chemical Company Limited
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(CAS:1214385-12-2)1-(Trifluoromethyl)-3-methoxy-5-methylbenzene
Order Number:A1109126
Stock Status:in Stock
Quantity:5g/1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:53
Price ($):1775.0/482.0/278.0/210.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1214385-12-2)1-(Trifluoromethyl)-3-methoxy-5-methylbenzene
A1109126
Purity:99%/99%/99%/99%
Quantity:5g/1g/250mg/100mg
Price ($):1775.0/482.0/278.0/210.0
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